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Compound of Interest

Compound Name: Cycloheptanone, 3-methyl-, (R)-

Cat. No.: B085433

An In-depth Technical Guide to 3-Methylcycloheptanone
Abstract

This document provides a comprehensive technical overview of 3-methylcycloheptanone, a
cyclic ketone with potential applications in chemical synthesis and research. It details the
molecular structure, formula, physicochemical properties, and available spectral data. This
guide is intended for researchers, scientists, and professionals in the field of drug development
and chemical sciences, offering structured data and conceptual workflows relevant to the study
of this compound.

Chemical Identity and Formula

3-Methylcycloheptanone is a derivative of cycloheptanone, featuring a seven-membered
carbon ring.[1] Its identity is defined by several key identifiers. The IUPAC name for this
compound is 3-methylcycloheptan-1-one.[1] It is registered under the CAS number 933-17-5.[1]
The compound has also been identified in natural sources, specifically in Nepeta racemosa.[1]
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Identifier Value Reference

IUPAC Name 3-methylcycloheptan-1-one [1]

Molecular Formula C8H140 [1]

CAS Number 933-17-5 [1]

PubChem CID 534955 [1]
3-Methylcycloheptanone,

Synonyms [1]
Cycloheptanone, 3-methyl-
GSYFDULLCGVSNJ-

InChl Key [1]

UHFFFAOYSA-N

Canonical SMILES

CC1CCCCC(=0)C1

[1]

Molecular Structure

The molecular structure of 3-methylcycloheptanone consists of a seven-membered aliphatic

ring (cycloheptane) with a ketone functional group at the first position and a methyl group

substituent at the third position. This structure results in a chiral center at the carbon atom

bonded to the methyl group, meaning it can exist as two different stereoisomers: (R)-3-

methylcycloheptanone and (S)-3-methylcycloheptanone.

Physicochemical Properties

The physical and chemical properties of a compound are critical for its application in research

and development. The properties for 3-methylcycloheptanone have been computationally

predicted and are summarized below.
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Property Value Reference
Molecular Weight 126.20 g/mol [1]

Exact Mass 126.104465066 Da [1]

XLogP3 1.9 [1]
Hydrogen Bond Acceptor

CZuntg p ! 12
Hydrogen Bond Donor Count 0 [2]
Rotatable Bond Count 0 [2]
Topological Polar Surface Area  17.1 A2 [1112]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and confirmation of chemical
compounds. While detailed experimental protocols for 3-methylcycloheptanone are not readily
available in the provided search results, summary data from various databases offers insight
into its spectral characteristics.

Spectroscopy Type Data Source Details

Spectrum available; specific
13C NMR Wiley-VCH GmbH peak data not provided in

search results.[1]

Mass spectrum available in the

Mass Spectrometry NIST -
NIST main library.[1]

Conceptual Workflows

While specific signaling pathways involving 3-methylcycloheptanone are not documented in the
provided search results, generalized workflows for the synthesis, purification, and
characterization of such a cyclic ketone are fundamental in a research setting. The following
diagrams illustrate these conceptual processes.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcycloheptanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcycloheptanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcycloheptanone
https://www.guidechem.com/encyclopedia/es/r-3-methylcycloheptanone-dic440336.html
https://www.guidechem.com/encyclopedia/es/r-3-methylcycloheptanone-dic440336.html
https://www.guidechem.com/encyclopedia/es/r-3-methylcycloheptanone-dic440336.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcycloheptanone
https://www.guidechem.com/encyclopedia/es/r-3-methylcycloheptanone-dic440336.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcycloheptanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcycloheptanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Stage

Purificatipn Stage

Analysis Stage

Spectroscopic Analysis
(NMR, IR, MS)

Purity Assessment
(GC, HPLC)

Pure 3-Methylcycloheptanone

Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of a cyclic ketone.
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Caption: Structural and functional group classification of 3-methylcycloheptanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085433?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

